molecular formula C20H14BrFN4O B243636 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

Cat. No. B243636
M. Wt: 425.3 g/mol
InChI Key: NIUCFVXPZQIACC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide, also known as BFMB, is a benzotriazole compound that has gained attention in the scientific community for its potential applications in various research fields.

Mechanism of Action

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide exerts its biological effects by binding to specific targets in cells and modulating their activity. In cancer cells, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair and cell survival. In neurons, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to enhance the activity of GABA receptors, leading to increased inhibition of brain activity.
Biochemical and Physiological Effects:
4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to have various biochemical and physiological effects, depending on the target and cell type. In cancer cells, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been shown to induce DNA damage and inhibit cell proliferation, leading to cell death. In neurons, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to enhance the inhibitory effects of GABA, leading to decreased neuronal activity and potential therapeutic effects in conditions such as anxiety and epilepsy.

Advantages and Limitations for Lab Experiments

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has several advantages for lab experiments, including its high yield and purity, ease of synthesis, and potential applications in various research fields. However, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide also has limitations, including its limited solubility in water and potential toxicity at high concentrations.

Future Directions

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has several potential future directions for research, including the development of novel compounds based on its scaffold, the investigation of its therapeutic potential in various disease models, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and toxicity profile of 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide for potential clinical use.

Synthesis Methods

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide can be synthesized through a multistep process involving the reaction of 4-bromo-N-(2-hydroxyphenyl)benzamide with 4-fluoroaniline and 6-methyl-1H-benzotriazole-5-carboxylic acid. The resulting product is then purified through column chromatography to obtain 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide in high yield and purity.

Scientific Research Applications

4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to have potential applications in various research fields, including cancer research, neuroscience, and drug discovery. In cancer research, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. In neuroscience, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to modulate the activity of GABA receptors, which play a crucial role in regulating brain function. In drug discovery, 4-bromo-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been used as a scaffold for the development of novel compounds with therapeutic potential.

properties

Molecular Formula

C20H14BrFN4O

Molecular Weight

425.3 g/mol

IUPAC Name

4-bromo-N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]benzamide

InChI

InChI=1S/C20H14BrFN4O/c1-12-10-18-19(25-26(24-18)16-8-6-15(22)7-9-16)11-17(12)23-20(27)13-2-4-14(21)5-3-13/h2-11H,1H3,(H,23,27)

InChI Key

NIUCFVXPZQIACC-UHFFFAOYSA-N

SMILES

CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)F

Canonical SMILES

CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.